Cas no 854738-30-0 (1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-)

1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo- structure
854738-30-0 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-
CAS No:854738-30-0
MF:C9H6N4O5
MW:250.167741298676
CID:717301
Update Time:2026-04-29

1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-
    • 2-(4-nitrophenyl)-3-oxo-1H-1,2,4-triazole-5-carboxylic acid
    • 2,5-DIHYDRO-1-(4-NITROPHENYL)-5-OXO-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID
    • 2-(4-nitrophenyl)-3-oxidanylidene-1H-1,2,4-triazole-5-carboxylic acid
    • 2,4-DIFLUOROPHENYLACETONITRILE
    • Inchi： InChI=1S/C9H6N4O5/c14-8(15)7-10-9(16)12(11-7)5-1-3-6(4-2-5)13(17)18/h1-4H,(H,14,15)(H,10,11,16)
    • InChI Key： OLHLUDVVQUCJEO-UHFFFAOYSA-N
    • SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])N2C(=O)N=C(C(=O)O)N2

Computed Properties

  • Exact Mass: 250.03400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 133.80000
  • LogP: 0.69020

1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-1,2,4-Triazole-3-carboxylicacid, 2,5-dihydro-1-(4-nitrophenyl)-5-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM316029-1g
2,5-Dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid
 854738-30-0 95%
1g
 $521 2023-03-05
Crysdot LLC
CD11044365-1g
2,5-Dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylic acid
 854738-30-0 95+%
1g
 $469 2024-07-18

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